![molecular formula C15H20N2O4S2 B4598298 N-cyclopropyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B4598298.png)
N-cyclopropyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide
Overview
Description
N-cyclopropyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H20N2O4S2 and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.08644947 g/mol and the complexity rating of the compound is 524. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activities
Synthesis, Molecular Structure, and Anticancer Activity : Compounds structurally similar to N-cyclopropyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide have been synthesized and assessed for their anticancer potential. For instance, a series of N-acyl-4-chloro-5-methyl-2-(R1-methylthio)benzenesulfonamides showed notable anticancer activity toward various human cancer cell lines, including MCF-7, HCT-116, and HeLa. The quantitative structure-activity relationship (QSAR) studies highlighted that the anticancer activity depends on several factors, including topological distances and the number of ring systems, suggesting a complex interaction between the compound's structure and its biological efficacy (Żołnowska et al., 2015).
Enzyme Inhibition for Therapeutic Applications
Carbonic Anhydrase Inhibition : Research on sulfonamide derivatives, including those related to This compound , has demonstrated significant inhibitory effects on carbonic anhydrase (CA) isozymes. Such inhibitors have shown potential for the development of treatments for conditions like glaucoma by effectively lowering intraocular pressure when administered topically in animal models (Casini et al., 2002).
Novel Synthesis Methodologies
Oxidative Cross-Coupling Reactions : The palladium-copper catalyzed oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides has been studied, showcasing a method to produce derivatives with potential pharmacological activities. Such methodologies emphasize the versatility and the reactive nature of sulfonamide compounds in chemical synthesis, opening avenues for the creation of novel compounds with designed biological activities (Miura et al., 1998).
Properties
IUPAC Name |
N-cyclopropyl-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4S2/c1-22-14-5-4-12(23(19,20)16-11-2-3-11)10-13(14)15(18)17-6-8-21-9-7-17/h4-5,10-11,16H,2-3,6-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCALLVRVXQLZPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NC2CC2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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